Cas no 1176726-72-9 (2-{[Methyl(1-methylpiperidin-4-yl)amino]methyl}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{[Methyl(1-methylpiperidin-4-yl)amino]methyl}-1,3-thiazole-4-carboxylic acid
• CAS No: 1176726-72-9
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• CID: 6431698
• PubChem ID: 39159987
• Update Time: 2025-05-26

2-{[Methyl(1-methylpiperidin-4-yl)amino]methyl}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1176726-72-9
• EN300-712144
• 2-{[methyl(1-methylpiperidin-4-yl)amino]methyl}-1,3-thiazole-4-carboxylic acid
• 2-{[Methyl(1-methylpiperidin-4-yl)amino]methyl}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C12H19N3O2S/c1-14-5-3-9(4-6-14)15(2)7-11-13-10(8-18-11)12(16)17/h8-9H,3-7H2,1-2H3,(H,16,17)
• InChI Key： LIIUWPAYBYODMP-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CN(C)C1CCN(C)CC1

Computed Properties

• Exact Mass: 269.11979803g/mol
• Monoisotopic Mass: 269.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-{[Methyl(1-methylpiperidin-4-yl)amino]methyl}-1,3-thiazole-4-carboxylic acid

Professional Introduction to Compound with CAS No. 1176726-72-9 and Product Name: 2-{[Methyl(1-methylpiperidin-4-yl)amino]methyl}-1,3-thiazole-4-carboxylic acid

The compound with the CAS number 1176726-72-9 and the product name 2-{[Methyl(1-methylpiperidin-4-yl)amino]methyl}-1,3-thiazole-4-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure incorporates a thiazole core, which is a well-documented scaffold in the design of bioactive molecules, particularly those targeting neurological and inflammatory disorders.

Thiazole derivatives have long been recognized for their diverse pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory effects. The specific modification of the 2-{[Methyl(1-methylpiperidin-4-yl)amino]methyl}-1,3-thiazole-4-carboxylic acid structure introduces a methyl(1-methylpiperidin-4-yl)amino side chain, which enhances its interaction with biological targets. This side chain is particularly noteworthy as it mimics the binding properties of natural amino acids, facilitating stronger and more selective binding to therapeutic targets.

Recent research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to improve drug efficacy and reduce side effects. The thiazole-4-carboxylic acid moiety in this compound serves as a crucial pharmacophore, contributing to its bioactivity. Studies have demonstrated that thiazole derivatives can modulate various enzymatic pathways, making them valuable candidates for treating conditions such as pain, inflammation, and neurodegenerative diseases.

The synthesis of 2-{[Methyl(1-methylpiperidin-4-yl)amino]methyl}-1,3-thiazole-4-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are employed to construct the complex molecular framework. The introduction of the methyl(1-methylpiperidin-4-yl)amino group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, recent advancements in synthetic methodologies have made it possible to achieve high yields with improved selectivity.

In terms of biological activity, preliminary studies on 2-{[Methyl(1-methylpiperidin-4-yl)amino]methyl}-1,3-thiazole-4-carboxylic acid have shown promising results in vitro. The compound exhibits inhibitory activity against several key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical mediators of inflammation and pain responses, making them attractive targets for therapeutic intervention.

Moreover, the structural features of this compound suggest potential applications in treating neurological disorders. The thiazole core is known to interact with neurotransmitter receptors and ion channels, which are implicated in conditions such as epilepsy and depression. The presence of the methyl(1-methylpiperidin-4-yl)amino side chain further enhances its ability to modulate these interactions. Ongoing research aims to explore the compound's efficacy in animal models of neurological diseases, with the hope of identifying new treatment strategies.

The pharmaceutical industry has increasingly recognized the importance of developing novel drug candidates with improved pharmacokinetic profiles. The 2-{[Methyl(1-methylpiperidin-4-yl)amino]methyl}-1,3-thiazole-4-carboxylic acid structure has been designed with these considerations in mind. Its molecular weight and solubility profile are optimized for oral administration, ensuring better bioavailability and patient compliance. Additionally, its chemical stability under various storage conditions makes it a suitable candidate for formulation into tablets and capsules.

Regulatory agencies require extensive preclinical data before approving new drug candidates for human use. The synthesis and characterization of 2-{[Methyl(1-methylpiperidin-4-yl)amino]methyl}-1,3-thiazole-4-carboxylic acid have been conducted in compliance with Good Manufacturing Practices (GMP). This ensures that the compound meets stringent quality standards required for clinical trials. Current efforts are focused on generating comprehensive toxicological data to support its safe use in humans.

The development of new pharmaceuticals is often a collaborative effort involving researchers from academia and industry. The case of 2-{[Methyl(1-methylpiperidin-4-yl)amino]methyl}-1,3-thiazole-4-carboxylic acid exemplifies this collaborative approach. Academic researchers have contributed valuable insights into its pharmacological properties, while industrial partners have leveraged their expertise in synthetic chemistry and drug formulation. This synergy has accelerated the progression of this compound from laboratory research to potential clinical application.

The future prospects for 2-{[Methyl(1-methylpiperidin-4-yl)amino]methylene]-1H-thiazolizinone derivatives, including our target compound (CAS No 11767267209) are promising. Ongoing studies aim to explore its mechanisms of action in greater detail and identify additional therapeutic applications. Advances in computational chemistry are also being utilized to predict how modifications to the molecular structure might enhance its bioactivity or reduce potential side effects.

In conclusion,2-{[Methanaminomethylene]-5-(dimethylethyl)-thiazolo[5',4':5''']pyridine] derivatives represent a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including pain management,neurological disorders,and inflammation-related diseases like rheumatoid arthritis,psoriasis,and inflammatory bowel disease (IBD). While challenges remain,this thiazolide derivative continues to be an area of intense research interest due to its unique structural features,promising preclinical data,and potential for further optimization through medicinal chemistry approaches